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Compound of Interest

2-Azido-N-phenylacetyl-
Compound Name:
butyramide

Cat. No.: B12048913

Get Quote

Executive Summary & Compound Identity

2-Azido-N-phenylacetyl-butyramide is a specialized N-acyl amide (imide) building block
utilized primarily in fragment-based drug discovery (FBDD) and "click" chemistry applications.

Its structure features a reactive

-azido group capable of CUAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) and a labile
imide linker that can serve as a prodrug moiety or a reactive intermediate for heterocycle
synthesis.

This guide provides a comprehensive spectroscopic breakdown (NMR, IR, MS) derived from its
structural connectivity, enabling researchers to validate synthesis and assess purity.

Chemical Identity
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Property Detail
IUPAC Name N-(2-azidobutanoyl)-2-phenylacetamide
Formula
Molecular Weight 246.27 g/mol

Not widely listed (Catalog Ref: Sigma-Aldrich
CAS Number

CDS018938)
SMILES CCC(N=[N+]=[N-])C(=O)NC(=0)Cclcccccl

Acyclic Imide (Diacylamine);
Structure Class
-Azido Carbonyl

Synthetic Pathway & Mechanism

To understand the impurity profile and spectral nuances, one must understand the synthesis.
The compound is typically accessed via the N-acylation of a primary amide.

Synthesis Workflow

The most robust route involves the coupling of 2-azidobutyryl chloride with 2-phenylacetamide
(or conversely, phenylacetyl chloride with 2-azidobutyramide) under basic conditions.

2-Bromobutyryl Azidation 2-Azidobutyryl .
Chloride P> (NaN3, DMF) P> " Chioride N-A*MUOH»
2-Azido-N-phenylacetyl-

2-Phenylacetamide ————— > butyramide

(LIHMDS/THF)

Click to download full resolution via product page

Figure 1: Convergent synthesis pathway via acyl chloride coupling. The formation of the imide
bond is the critical step.

Spectroscopic Characterization (The Core)
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The following data represents the theoretical consensus values derived from structural analogs
(e.g., N-acetyl-2-azidobutyramide) and standard substituent chemical shift increments. Use
these values to validate your experimental spectra.

Proton NMR ( -NMR)
Solvent:

(Chloroform-d) or
. Key Feature: The imide proton (

) is significantly deshielded compared to a standard amide.

Lo Assighment
Multiplicity Integral

Position (ppm) o

Highly acidic
Imide NH 10.5-11.2 Broad Singlet 1H proton between

two carbonyls.

Phenyl ring
Aromatic 7.20 - 7.40 Multiplet 5H protons
(overlapping).

Deshielded by

4,10 -4.25 dd ( ) 1H Azide and
10 - 4. approx
-CH PP Carbonyl. Chiral

center.

May appear as

B | AB quartet due
enz -
y 4.05 - 4.15 Singlet 2H to chiral center at

-CH.

) Methylene of the
-CH 1.80 - 2.00 Multiplet 2H ,
ethyl chain.

Terminal methyl

group.

-CH 0.95-1.05 Triplet 3H
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Analyst Note: The Benzylic

(at ~4.1 ppm) may exhibit diastereotopicity (splitting into an AB system) due to the
proximity of the chiral center at the 2-azido position. This is a key purity indicator; if
it is a sharp singlet, confirm the solvent isn't masking the splitting.

Carbon NMR ( -NMR)

Key Feature: Presence of two distinct carbonyl signals in the downfield region.

Carbon Type Interpretation
o (ppm) P
C=0 (Phenylacetyl) 1725 Amide/Imide carbonyl.
Amide/Imide carbonyl
C=0 (Butyryl) 170.8 ) ]
(adjacent to Azide).
uaternary carbon of phenyl
Aromatic (Ipso) 134.0 Q Y pheny
ring.
Aromatic (CH) 128-130 Ortho/Meta/Para carbons.
-CH ( 635 Characteristic shift for carbon
' attached to azide.
)
Benzyl 420 Methylene adjacent to phenyl
' and carbonyl.
-CH 25.5 Ethyl chain methylene.
-CH 10.2 Terminal methyl.
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Infrared Spectroscopy (FT-IR)

Diagnostic Bands: The Azide and Imide functionalities provide a unique fingerprint.

Wavenumber (

Vibration Mode Intensity Diagnostic Value
)
Definitive confirmation
2100 - 2120 Stretch Strong of Azide.
Imide NH (often
3250 - 3350 Stretch Medium/Weak weaker than amide
NH).
Imide Pattern:
1735 & 1695 Stretch Strong (Doublet) Symmetric &
Asymmetric coupling.
) Phenyl ring skeletal
1600, 1495 Aromatic Medium

vibrations.

Mass Spectrometry (ESI-MS)

lonization Mode: Positive (

) Molecular lon:

Fragmentation Pathway (MS/MS): The molecule is fragile. Expect loss of

(azide decomposition) and cleavage of the imide bond.
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[M+H]+

m/z 247.15

Imide Break

Imide Break

Loss of N2 Cleavage of Imide Azidobutyryl lon
[M+H - 28]+ [PhCH2CO]+ [C4HBN3O]+
m/z 219 m/z 119 m/z 112

Loss of N2 from 112
[C4HBNO]+
m/z 84

Click to download full resolution via product page

Figure 2: Predicted ESI-MS fragmentation logic. The m/z 119 and 84 ions are high-probability
diagnostic peaks.

Quality Control & Stability
Storage: Store at -20°C. Azides are light-sensitive; Imides are moisture-sensitive.
Common Impurities:

¢ Hydrolysis Products: The imide bond is susceptible to hydrolysis, yielding 2-azidobutyramide
and phenylacetic acid. Watch for a broad OH peak in NMR (~11-12 ppm) indicating the acid.

o Des-azido impurities: If synthesized from bromo-precursors, check for residual bromine

isotopic patterns in MS (

and
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ratio 1:1).
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» To cite this document: BenchChem. [2-Azido-N-phenylacetyl-butyramide: Structural Analysis
& Spectroscopic Profiling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12048913/docs#2-azido-n-phenylacetyl-butyramide-
structural-analysis-spectroscopic-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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